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For researchers and scientists working with molybdenum disulfide (MoS:z), accurately
determining the number of layers in a sample is a critical first step for characterizing its
electronic and optical properties. While several techniques can measure thickness, Raman
spectroscopy has emerged as a rapid, non-destructive, and highly reliable method. This guide
provides a comprehensive comparison of Raman spectroscopy with other techniques,
supported by experimental data and detailed protocols.

Raman Spectroscopy: A Powerful Tool for Layer
Identification

Raman spectroscopy probes the vibrational modes of a material. In MoSz, two prominent
intralayer vibrational modes, known as the Ezg (in-plane) and A1g (out-of-plane) modes, are
particularly sensitive to the number of layers.[1][2]

e E>g Mode: This mode corresponds to the in-plane vibration of molybdenum and sulfur
atoms moving in opposite directions.[1] As the number of layers increases from a single
monolayer, this peak exhibits a redshift (moves to a lower wavenumber), which is attributed
to factors like increased dielectric screening of long-range Coulomb interactions.[3][4]
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* Aig Mode: This mode involves the out-of-plane vibration of only the sulfur atoms.[1] In
contrast to the E'2g mode, the A1g peak shows a blueshift (moves to a higher wavenumber)
with an increasing number of layers. This is due to the strengthening of interlayer van der
Waals forces which act as a restoring force on the out-of-plane vibrations.[5][6]

The most reliable indicator for the number of MoS:2 layers is the frequency difference (Ak)
between these two peaks. For a monolayer, this difference is approximately 18-19 cm~1, and it
consistently increases with each additional layer, converging towards the bulk value of about
26 cm~1,[1][4]

Quantitative Analysis: Raman Peak Positions vs.
Layer Number

The relationship between the Raman peak positions and the number of MoS: layers is
summarized in the table below. This data provides a quantitative reference for identifying the
thickness of exfoliated or CVD-grown MoS2 samples.

. .. Frequency

Number of Layers E'2g Peak Position A1g Peak Position .

Difference (AKk)
(N) (cm™) (cm™)

(cm™)
1 (Monolayer) ~386 ~404 ~18
2 (Bilayer) ~384 ~406 ~22
3 (Trilayer) ~383 ~407 ~24
4 (Tetralayer) ~383 ~408 ~25
>6 (Bulk) ~382-383 ~408 ~25-26

Note: The exact peak positions can vary slightly depending on the substrate, strain, and laser
excitation wavelength used for the measurement.[4][7]

Alternative Characterization Methods

While the frequency difference between the primary Raman modes is the most common
method, other techniques offer complementary information.
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Method

Principle

Advantages

Disadvantages

Low-Frequency

Raman Spectroscopy

Analyzes interlayer
shear and layer-
breathing modes that
arise from the
collective movement

of entire MoS: layers.

[8]1°]

Provides excellent
contrast and
unambiguous
identification for
bilayer and thicker
flakes.[8][9]

Not applicable for
monolayers as
interlayer vibrations
require at least two
layers.[9] Requires
specialized equipment
to access the very
low-frequency range
(<50 cm™1),

Atomic Force
Microscopy (AFM)

A scanning probe
technique that directly
measures the
topography and height
of the sample surface.

Provides a direct and
precise measurement
of the physical
thickness.

Can be slow and time-
consuming for large
area scans. The AFM
tip can potentially
scratch or damage the
surface of the delicate
MoS: flakes.[10]

Photoluminescence

(PL) Spectroscopy

Measures the light
emitted from a
material after it
absorbs photons. The
PL response is highly
sensitive to the
electronic band

structure.

Excellent for
unambiguously
identifying
monolayers.
Monolayer MoS:2 has
a direct bandgap
(~1.8 eV) and exhibits
very strong PL, while
multilayers have an
indirect bandgap (~1.3
eV) and show
dramatically weaker or
no PL.[1][2][11][12]

Less effective for
differentiating
between different
multilayer thicknesses
(e.g., 2 vs. 3 layers)
as the PL is quenched
forall N > 1.[2][13]

Raman Intensity Ratio

Measures the ratio of
the integrated
intensity of a MoS:2
Raman peak to a

characteristic peak

Provides a
guantitative measure
that can be correlated
with layer number,

especially when

Can be highly
dependent on the
thickness of the
substrate's oxide layer
(e.g., SiO2) and
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from the underlying
substrate (e.g., the

520 cm~! peak for a
Si substrate).[14]

combined with optical requires a consistent,
interference models. clean substrate for
[3] reliable

measurements.[15]

Experimental Workflow and Protocol

Following a standardized protocol is crucial for obtaining accurate and reproducible results.

Diagram: Workflow for MoS2 Layer Number Determination
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Workflow for MoS:2 Layer Number Determination

Sample Preparation

Prepare MoS:z on Substrate
(e.g., SIO2/Si)

Data Acguisition

Locate Flake
(Optical Microscopy)

l

Acquire Raman Spectrum
(Low Laser Power)

Data Analysis

Fit El2g and A1g Peaks
(e.g., Lorentzian)

'

Calculate Frequency
Difference (Ak)

'

Determine Layer Number
(Compare Ak to Table)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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